Cas no 1421263-27-5 (Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide)

Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide is a heterocyclic compound featuring a fused pyrazolo-pyrimidine core with a thiocarboxamide functional group at the 3-position. This structure imparts unique reactivity and binding properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The thiocarboxamide moiety enhances its potential as a ligand for metal coordination or as a precursor for further derivatization. Its rigid bicyclic framework contributes to stability and selectivity in biological interactions, particularly in kinase inhibition or antimicrobial applications. The compound's synthetic versatility allows for modifications to optimize pharmacokinetic or physicochemical properties, supporting its use in drug discovery and development pipelines.
Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide structure
1421263-27-5 structure
Product Name:Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide
CAS No:1421263-27-5
MF:C7H6N4S
MW:178.214338779449
MDL:MFCD22682952
CID:4597792
Update Time:2025-05-20

Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyriMidine-3-thiocarboxaMide, 97%
    • Pyrazolo[1,5-a]pyrimidine-3-carbothioamide
    • Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide
    • MDL: MFCD22682952
    • Inchi: 1S/C7H6N4S/c8-6(12)5-4-10-11-3-1-2-9-7(5)11/h1-4H,(H2,8,12)
    • InChI Key: SQCMCBNIRYVBTG-UHFFFAOYSA-N
    • SMILES: C12=C(C(N)=S)C=NN1C=CC=N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide Pricemore >>

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Additional information on Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide

Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide (CAS No. 1421263-27-5): A Comprehensive Overview

Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide (CAS No. 1421263-27-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The pyrazolopyrimidine scaffold is a versatile core that has been extensively studied for its ability to modulate various biological targets. The addition of a thiocarboxamide group to this scaffold further enhances its pharmacological profile, making it an attractive candidate for drug development. Recent research has focused on elucidating the mechanisms of action and optimizing the pharmacokinetic properties of Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide to enhance its therapeutic potential.

One of the key areas of interest in the study of Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide is its potential as an anticancer agent. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.

Furthermore, Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in many diseases, including arthritis and neurodegenerative disorders. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and associated tissue damage.

In addition to its anticancer and anti-inflammatory activities, Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide has also shown promise as an antiviral agent. Studies have indicated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The pharmacokinetic properties of Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide have been extensively studied to optimize its bioavailability and therapeutic efficacy. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, efforts are underway to improve its solubility and stability through chemical modifications and formulation strategies.

Clinical trials are currently underway to evaluate the safety and efficacy of Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide in various disease settings. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These findings have paved the way for more advanced clinical studies to further assess the therapeutic potential of this compound.

In conclusion, Pyrazolo[1,5-a]pyrimidine-3-thiocarboxamide (CAS No. 1421263-27-5) represents a promising lead compound with a broad spectrum of biological activities. Its unique structural features and favorable pharmacological profile make it an attractive candidate for drug development in multiple therapeutic areas. Ongoing research and clinical trials will continue to shed light on its full potential as a novel therapeutic agent.

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